Cas no 127431-38-3 ((6S)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid)

• Product Name: (6S)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CAS No: 127431-38-3
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 103160
• Update Time: 2023-08-02

(6S)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-(chloromethyl)-8-oxo-7-[(2-phenylacetyl)amino]-, 4-methoxyphenyl ester,(6R,7R)-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-(chloromethyl)-8-oxo-7-[(2-phenylacety...
• 7-ADCA
• GCLE
• 7-amino-3-methyl-3-cephem-4-carboxylic acid
• (6S)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Inchi： 1S/C8H10N2O3S/c1-3-2-14-7-4(9)6(11)10(7)5(3)8(12)13/h4,7H,2,9H2,1H3,(H,12,13)/t4?,7-/m0/s1
• InChI Key： NVIAYEIXYQCDAN-DRGSQQHPSA-N
• SMILES： S1CC(C)=C(C(=O)O)N2C(C([C@H]12)N)=O

Computed Properties

• Exact Mass: 214.041
• Monoisotopic Mass: 214.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.59
• Boiling Point: 517.6°Cat760mmHg
• Flash Point: 266.8°C
• Refractive Index: 1.697
• PSA: 108.93000
• LogP: 0.22560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems